Cas no 300627-48-9 (Benzonitrile, 4-amino-2-iodo-)

• Product Name: Benzonitrile, 4-amino-2-iodo-
• CAS No: 300627-48-9
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 1441016
• PubChem ID: 10752773
• Update Time: 2025-04-20

Benzonitrile, 4-amino-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-2-iodo-
• EN300-7472026
• 4-AMINO-2-IODOBENZONITRILE
• 4-amino-2-iodo-benzonitrile
• 300627-48-9
• LEKGTXAVSVFRRJ-UHFFFAOYSA-N
• AKOS024437812
• 4-amino-2-iodobenzonitrile;4-Amino-3-iodobenzonitrile
• SCHEMBL3184014
• starbld0018003

• Inchi： 1S/C7H5IN2/c8-7-3-6(10)2-1-5(7)4-9/h1-3H,10H2
• InChI Key： LEKGTXAVSVFRRJ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(=C1)N

Computed Properties

• Exact Mass: 243.94935
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles